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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

Cat. No.: B15478489

Essential Safety and Handling Guide for 1,2-
Dichlorobutane-1,1-diol

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dichlorobutane-1,1-diol (CAS No.
28903-23-3) is readily available.[1] The following guidance is based on the safety information
for the closely related compound, 1,2-Dichlorobutane, and general safety protocols for handling
chlorinated hydrocarbons and diols. Researchers, scientists, and drug development
professionals should conduct a thorough risk assessment before handling this chemical and
consider the potential for altered reactivity and toxicity due to the diol functional group.

Personal Protective Equipment (PPE)

When handling 1,2-Dichlorobutane-1,1-diol, a comprehensive personal protective equipment
strategy is essential to minimize exposure. The following table summarizes the recommended
PPE, based on the hazards associated with the analogous compound, 1,2-Dichlorobutane.
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Protection Type

Recommended PPE

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, consult
manufacturer's specifications),
flame-retardant lab coat, long

pants, and closed-toe shoes.

To prevent skin irritation and
potential absorption.[2]
Contaminated clothing should
be removed and washed

before reuse.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or for spill cleanup,
a NIOSH-approved respirator
with organic vapor cartridges is

recommended.[2]

To protect against inhalation of

potentially harmful vapors.

Operational and Disposal Plans

Handling Procedures:

e Engineering Controls: All work with 1,2-Dichlorobutane-1,1-diol should be conducted in a

well-ventilated laboratory, with preference given to a certified chemical fume hood to

minimize inhalation exposure.[3] Ensure that an eyewash station and safety shower are

readily accessible.[3]

o Safe Handling Practices:

o Avoid contact with skin, eyes, and clothing.[3]

o Keep away from heat, sparks, and open flames, as the related 1,2-Dichlorobutane is a

flammable liquid.[2][3]

o Use non-sparking tools and take precautionary measures against static discharge.[2][3]
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o Ground and bond containers when transferring material.

o Wash hands thoroughly after handling.[2]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3]

Spill Management:

Immediate Actions: Evacuate the area and remove all sources of ignition.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[3]

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Do not wash spills into the sewer system.[4]
Disposal Plan:

1,2-Dichlorobutane-1,1-diol should be disposed of as hazardous waste. As a halogenated
hydrocarbon, it must be collected in a designated, properly labeled, and sealed container.[5]

o Waste Segregation: Do not mix with non-halogenated waste to avoid higher disposal costs.

[6]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name.[5]

o Disposal Method: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company in accordance with local, state, and federal regulations.[7][8]

Quantitative Data Summary (for 1,2-Dichlorobutane)
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Property Value Source
Molecular Formula C4H8CI2 [3]
CAS Number 616-21-7 [2]
Physical State Liquid [3]
Appearance Colorless [3]

Hierarchy of Controls for Handling 1,2-
Dichlorobutane-1,1-diol

The following diagram illustrates the hierarchy of controls, a fundamental safety principle for
managing risks associated with hazardous chemicals. The most effective controls are at the top
of the pyramid.
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Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Dichlorobutane-1,1-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15478489#personal-protective-equipment-for-
handling-1-2-dichlorobutane-1-1-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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